Cas no 915763-92-7 ((4-Aminopiperidin-1-yl)(2-methoxyphenyl)methanone hydrochloride)

• Product Name: (4-Aminopiperidin-1-yl)(2-methoxyphenyl)methanone hydrochloride
• CAS No: 915763-92-7
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• CID: 4788293
• Update Time: 2025-05-19

(4-Aminopiperidin-1-yl)(2-methoxyphenyl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Aminopiperidin-1-yl)(2-methoxyphenyl)methanone hydrochloride

• Inchi： 1S/C13H18N2O2.ClH/c1-17-12-5-3-2-4-11(12)13(16)15-8-6-10(14)7-9-15;/h2-5,10H,6-9,14H2,1H3;1H
• InChI Key： BVHMUVYPAPLJQP-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=CC=1OC)N1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Topological Polar Surface Area: 55.6

Additional information on (4-Aminopiperidin-1-yl)(2-methoxyphenyl)methanone hydrochloride

Introduction to (4-Aminopiperidin-1-yl)(2-methoxyphenyl)methanone hydrochloride and its Applications in Modern Chemical Biology

(4-Aminopiperidin-1-yl)(2-methoxyphenyl)methanone hydrochloride, with the CAS number 915763-92-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes.

The molecular structure of (4-Aminopiperidin-1-yl)(2-methoxyphenyl)methanone hydrochloride consists of a piperidine ring linked to a benzophenone moiety, with an amine group at the 1-position of the piperidine ring and a methoxy substituent on the phenyl ring. This configuration imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in exploring the pharmacological properties of piperidine derivatives due to their favorable pharmacokinetic profiles and biological activity. The presence of the amine group in (4-Aminopiperidin-1-yl)(2-methoxyphenyl)methanone hydrochloride allows for further functionalization, enabling the synthesis of more complex derivatives with enhanced biological activity. This has led to several studies investigating its potential as a lead compound for drug discovery.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The piperidine ring is known to interact with various biological targets, including kinases and other enzymes involved in signal transduction pathways. Recent studies have demonstrated that modifications of the piperidine scaffold can significantly alter the binding affinity and selectivity of these compounds towards their target enzymes. (4-Aminopiperidin-1-yl)(2-methoxyphenyl)methanone hydrochloride, with its well-defined structure, serves as an excellent starting point for such investigations.

The methoxy group on the phenyl ring in (4-Aminopiperidin-1-yl)(2-methoxyphenyl)methanone hydrochloride also contributes to its biological activity by influencing both electronic and steric properties. The methoxy group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. Additionally, it can serve as a point for further chemical modifications, allowing for the synthesis of derivatives with tailored biological properties.

In the context of drug discovery, (4-Aminopiperidin-1-yl)(2-methoxyphenyl)methanone hydrochloride has been explored as a potential scaffold for developing inhibitors of various enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have shown that piperidine derivatives can exhibit inhibitory activity against kinases, which are often overexpressed in cancer cells. The amine group in (4-Aminopiperidin-1-yl)(2-methoxyphenyl)methanone hydrochloride provides a handle for covalent bond formation with key residues in the active site of these enzymes, leading to potent inhibition.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, making it more suitable for biological assays and pharmaceutical formulations. This solubility advantage is crucial for drug development, as it allows for easier administration and absorption in vivo. Furthermore, the stability of the hydrochloride salt ensures that the compound remains active under various storage conditions, making it a reliable candidate for further research and development.

Recent advances in computational chemistry have also facilitated the study of (4-Aminopiperidin-1-yl)(2-methoxyphenyl)methanone hydrochloride by enabling virtual screening and molecular docking studies. These computational approaches have helped identify potential binding interactions between this compound and its target enzymes, providing valuable insights into its mechanism of action. Such studies are crucial for optimizing lead compounds and designing more effective therapeutic agents.

The synthesis of (4-Aminopiperidin-1-yl)(2-methoxyphenyl)methanone hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of intermediates such as 4-amino-piperidine and 2-methoxybenzophenone, which are then coupled using standard coupling reagents like palladium catalysts. The final product is obtained after purification steps such as recrystallization or column chromatography.

The growing body of evidence supporting the potential applications of (4-Aminopiperidin-1-yl strong >)(< strong >2-meth oxyphen yl strong >)me than one hy droch lor ide has spurred further research into its pharmacological properties. Ongoing studies are focused on exploring its efficacy in preclinical models and evaluating its safety profile for potential therapeutic use. These efforts are crucial for advancing this compound from a laboratory curiosity to a viable candidate for clinical trials.

In conclusion, (< strong >4 -A mino p ip er id ine - 1 - yl strong >)(< strong > 2 - me tho xy ph en y l strong >)me than one hy droch lor ide (CAS no: < strong >915763 - 92 - 7 strong >) is a promising compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an excellent scaffold for further chemical modifications and biological evaluations. With continued research and development, this compound holds great promise for contributing to advancements in drug discovery and therapeutic intervention.